Cas no 1201657-27-3 (4-Pyrimidinecarboxamide, 2-chloro-N-methyl-)

4-Pyrimidinecarboxamide, 2-chloro-N-methyl- structure
1201657-27-3 structure
Product Name:4-Pyrimidinecarboxamide, 2-chloro-N-methyl-
CAS No:1201657-27-3
MF:C6H6ClN3O
MW:171.584339618683
CID:2122100
Update Time:2023-11-19

4-Pyrimidinecarboxamide, 2-chloro-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-methyl-4-Pyrimidinecarboxamide
    • AVUIMCSJXXZTNB-UHFFFAOYSA-N
    • 2-chloro-N-methylpyrimidine-4-carboxamide
    • 2-Chloro-pyrimidine-4-carboxylic acid methylamide
    • CID 86669127
    • 4-Pyrimidinecarboxamide, 2-chloro-N-methyl-
    • Inchi: 1S/C6H6ClN3O/c1-8-5(11)4-2-3-9-6(7)10-4/h2-3H,1H3,(H,8,11)
    • InChI Key: AVUIMCSJXXZTNB-UHFFFAOYSA-N
    • SMILES: ClC1=NC=CC(C(NC)=O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Topological Polar Surface Area: 54.9

Experimental Properties

  • Density: 1.338±0.06 g/cm3(Predicted)
  • Boiling Point: 455.4±18.0 °C(Predicted)
  • pka: 12.39±0.46(Predicted)

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